Cas no 2008479-32-9 (tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate)

Tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate is a versatile intermediate in organic synthesis, particularly valuable for its role in the preparation of complex molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the cyclohexenyl ketone moiety offers reactivity for further functionalization. This compound is useful in peptide coupling, heterocycle synthesis, and as a precursor for pharmaceuticals and agrochemicals. Its well-defined structure ensures consistent performance in multi-step syntheses. The Boc group can be selectively removed under mild acidic conditions, allowing for controlled deprotection in sensitive applications. Suitable for use under inert conditions, it is typically handled in anhydrous environments to maintain purity.
tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate structure
2008479-32-9 structure
Product Name:tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate
CAS No:2008479-32-9
MF:C13H21NO3
MW:239.310744047165
CID:6279272
PubChem ID:165468611
Update Time:2025-06-08

tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-797010
    • 2008479-32-9
    • tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate
    • Inchi: 1S/C13H21NO3/c1-13(2,3)17-12(16)14-9-11(15)10-7-5-4-6-8-10/h7H,4-6,8-9H2,1-3H3,(H,14,16)
    • InChI Key: ICTGYCUFABFSHM-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C1=CCCCC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 239.15214353g/mol
  • Monoisotopic Mass: 239.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate Pricemore >>

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Additional information on tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate

tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate: A Comprehensive Overview

tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate, also known by its CAS number 2008479-32-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate is characterized by a cyclohexene ring fused with a carbamate group. The presence of the cyclohexene moiety introduces rigidity and stability to the molecule, while the carbamate group imparts reactivity and functional versatility. Recent studies have highlighted the importance of such structural features in enhancing the compound's performance in different chemical reactions and applications.

One of the key areas of research on this compound involves its synthesis and optimization. Scientists have explored various synthetic pathways to improve the yield and purity of tert-butyl N-[2-(cyclohex-1-en-1-yl)-2-oxoethyl]carbamate. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are highly sought after in drug discovery and development.

The application of CAS 2008479-32-9 in pharmaceuticals is particularly promising. Its ability to act as a bioisostere or a prodrug has been extensively studied. Researchers have demonstrated that this compound can serve as a precursor for more complex molecules with therapeutic potential, such as kinase inhibitors or GPCR modulators. These findings underscore its role in drug design and optimization.

In addition to its pharmaceutical applications, tert-butyl N-[2-(cyclohexenyl)-ethoxycarbonyl]amine has found utility in materials science. Its ability to form stable coatings and films has made it a candidate for use in advanced materials such as biodegradable polymers or high-performance adhesives. Recent studies have focused on improving its compatibility with various substrates and enhancing its mechanical properties for industrial applications.

The environmental impact of CAS 2008479-32- has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for large-scale production and use. These studies have provided valuable insights into sustainable practices for handling this compound, ensuring minimal environmental footprint.

In conclusion, tert-butyl N-[2-(cyclohexenyl)-ethoxycarbonyl]amine, with its unique chemical properties and diverse applications, remains a focal point for scientific research and industrial innovation. As new findings emerge, this compound is expected to play an increasingly important role in advancing technologies across multiple sectors.

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